molecular formula C16H15N7O B10834642 4-Anilino-2-[(4-methylpyrimidin-2-yl)amino]pyrimidine-5-carboxamide

4-Anilino-2-[(4-methylpyrimidin-2-yl)amino]pyrimidine-5-carboxamide

Cat. No.: B10834642
M. Wt: 321.34 g/mol
InChI Key: YVTIEYHXPXUHLT-UHFFFAOYSA-N
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Description

PMID25991433-Compound-G5 is a small molecular drug known for its inhibitory effects on stress-activated protein kinase JNK1 (JNK1) . This compound has garnered attention due to its potential therapeutic applications in various fields, including medicine and biochemistry.

Preparation Methods

The preparation of PMID25991433-Compound-G5 involves several synthetic routes and reaction conditions. One notable method includes the modification of polyamide polyamidoamine dendrimer with trans cyclooctene . This process involves a series of reactions, including over-churning, reduction, condensation, substitution, de-tertbutyloxycarbonyl protection, and further condensation and reduction steps . Industrial production methods typically follow similar synthetic routes but are optimized for large-scale production to ensure consistency and efficiency.

Chemical Reactions Analysis

PMID25991433-Compound-G5 undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, the compound can form different derivatives when subjected to specific substitution reactions .

Properties

Molecular Formula

C16H15N7O

Molecular Weight

321.34 g/mol

IUPAC Name

4-anilino-2-[(4-methylpyrimidin-2-yl)amino]pyrimidine-5-carboxamide

InChI

InChI=1S/C16H15N7O/c1-10-7-8-18-15(20-10)23-16-19-9-12(13(17)24)14(22-16)21-11-5-3-2-4-6-11/h2-9H,1H3,(H2,17,24)(H2,18,19,20,21,22,23)

InChI Key

YVTIEYHXPXUHLT-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NC=C1)NC2=NC=C(C(=N2)NC3=CC=CC=C3)C(=O)N

Origin of Product

United States

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